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Compound of Interest

Compound Name: Sophoraflavanone H

Cat. No.: B12308972

Topic: Developing an In Vivo Animal Model for Sophoraflavanone H Testing

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sophoraflavanone H is a prenylated flavonoid that has demonstrated potential therapeutic
properties, including the inhibition of protein oxidative modification in vitro.[1] This suggests its
potential as an antioxidant and anti-inflammatory agent. To further investigate these properties
and evaluate its efficacy and safety in a living organism, a well-defined in vivo animal model is
essential. This document provides detailed application notes and protocols for establishing an
in vivo model to test the therapeutic potential of Sophoraflavanone H, focusing on its anti-
inflammatory and antioxidant activities.

Recommended In Vivo Model: Carrageenan-induced
Paw Edema in Rodents

The carrageenan-induced paw edema model is a widely used and reproducible acute
inflammatory model for screening potential anti-inflammatory drugs.[2] Inflammation in this
model is characterized by a biphasic response. The initial phase involves the release of
histamine, serotonin, and bradykinin, followed by a later phase mediated by prostaglandins,
cyclooxygenase (COX), and nitric oxide. This model is well-suited to evaluate the potential of
Sophoraflavanone H to modulate these inflammatory pathways.
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Experimental Workflow

The following diagram illustrates the overall experimental workflow for evaluating
Sophoraflavanone H using the carrageenan-induced paw edema model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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